Cas no 18087-12-2 (2-methoxy-4,5-dimethylaniline)

2-methoxy-4,5-dimethylaniline structure
2-methoxy-4,5-dimethylaniline structure
Product Name:2-methoxy-4,5-dimethylaniline
CAS No:18087-12-2
MF:C9H13NO
MW:151.205622434616
MDL:MFCD11052955
CID:122760
PubChem ID:19357140
Update Time:2025-04-24

2-methoxy-4,5-dimethylaniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2-methoxy-4,5-dimethyl-
    • 2-methoxy-4,5-dimethylaniline
    • MDL: MFCD11052955
    • Inchi: 1S/C9H13NO/c1-6-4-8(10)9(11-3)5-7(6)2/h4-5H,10H2,1-3H3
    • InChI Key: AZEPBEJLANLKAO-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC(C)=C(C)C=1)N

Computed Properties

  • Exact Mass: 151.09979
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1

Experimental Properties

  • PSA: 35.25

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2-methoxy-4,5-dimethylaniline Related Literature

  • 1. 254. Curare alkaloids. Part IV. Bebeerine and tubocurarine. Orientation of phenolic groups

Additional information on 2-methoxy-4,5-dimethylaniline

Benzenamine, 2-Methoxy-4,5-Dimethyl- (CAS No. 18087-12-2): A Comprehensive Overview

Benzenamine, 2-methoxy-4,5-dimethyl- is a unique organic compound that has garnered significant attention in the field of biopharmaceuticals. Known by its CAS Registry Number, CAS No. 18087-12-2, this compound belongs to the class of substituted aromatic amines and exhibits interesting chemical properties that make it a subject of interest in both academic research and industrial applications.

The structure of Benzenamine, 2-methoxy-4,5-dimethyl- features a benzene ring with specific substituents: a methoxy group at position 2, and methyl groups at positions 4 and 5. This arrangement creates a molecule with potential for diverse chemical reactivity and biological interactions. Recent studies have focused on its scaffold properties, which may serve as a foundation for the development of novel therapeutic agents.

In terms of chemical stability, Benzenamine, 2-methoxy-4,5-dimethyl- has demonstrated remarkable resilience under various reaction conditions. Its methoxy group contributes to its polar character, while the methyl substituents enhance its lipophilicity. These properties collectively suggest that this compound could be a valuable intermediate in the synthesis of more complex molecules, particularly those with bioavailability and metabolic stability as key requirements.

Recent advancements in drug delivery systems have also explored the potential of Benzenamine, 2-methoxy-4,5-dimethyl- as a component in controlled-release formulations. Its ability to form stable complexes with various polymers and biocompatible materials highlights its utility in this domain. Additionally, preliminary studies indicate that this compound may exhibit anti-inflammatory and antibacterial activity, making it a promising candidate for further investigation.

The synthesis of Benzenamine, 2-methoxy-4,5-dimethyl- has been optimized in recent years, with researchers focusing on improving yields and reducing environmental impact. A novel approach involving catalytic hydrogenation has shown promising results, leading to a more sustainable production process. This development underscores the compound's potential as a green chemistry product, aligning with global efforts toward environmentally friendly pharmaceutical manufacturing.

From a biochemical perspective, Benzenamine, 2-methoxy-4,5-dimethyl- has been shown to interact with key enzymes and receptors in the human body. Its binding affinity to target proteins suggests potential applications in the treatment of various diseases, including cancer and neurodegenerative disorders. Ongoing clinical trials are exploring its efficacy as a chemotherapeutic agent, particularly in combination with other drugs.

In conclusion, Benzenamine, 2-methoxy-4,5-dimethyl- (CAS No. 18087-12-2) represents a multifaceted compound with significant implications for the pharmaceutical industry. Its unique structural features, chemical stability, and biological activity position it as a valuable asset in drug discovery and development. As research continues to uncover new applications and optimize its production, this compound is poised to play an increasingly important role in modern medicine.

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